
Application Notes and Protocols for Cerium-139
Tracer Studies

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Cerium-139

CAS No.: 13982-30-4
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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cerium-139 (¹³⁹Ce) is a gamma-emitting radioisotope with a half-life of 137.6 days, making it a

valuable tool for a variety of scientific tracer studies.[1][2] Its gamma emission allows for non-

invasive imaging and quantification in biological and environmental systems. This document

provides detailed application notes and standardized protocols for conducting tracer studies

using ¹³⁹Ce, with a focus on biodistribution, cellular uptake, and environmental tracing.

Data Presentation
The following tables provide a structured format for presenting quantitative data from ¹³⁹Ce

tracer studies. Due to the limited availability of specific published data for ¹³⁹Ce, the values

presented here are illustrative and should be replaced with experimental data.

Table 1: Illustrative Biodistribution of ¹³⁹CeCl₃ in a Rodent Model
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Organ/Tissue
Percent Injected
Dose per Gram
(%ID/g) at 1 hour

Percent Injected
Dose per Gram
(%ID/g) at 24 hours

Percent Injected
Dose per Gram
(%ID/g) at 72 hours

Blood 0.5 ± 0.1 0.05 ± 0.01 0.01 ± 0.005

Liver 10.2 ± 2.5 8.5 ± 1.8 5.1 ± 1.2

Spleen 2.1 ± 0.4 1.8 ± 0.3 1.2 ± 0.2

Kidneys 1.5 ± 0.3 0.8 ± 0.15 0.3 ± 0.08

Lungs 0.8 ± 0.2 0.3 ± 0.07 0.1 ± 0.03

Heart 0.3 ± 0.08 0.1 ± 0.02 0.05 ± 0.01

Bone (Femur) 1.2 ± 0.3 2.5 ± 0.5 3.1 ± 0.6

Muscle 0.2 ± 0.05 0.1 ± 0.02 0.05 ± 0.01

Brain 0.02 ± 0.005 0.01 ± 0.003 0.005 ± 0.001

Data are presented as mean ± standard deviation for n=5 animals per time point. This is

hypothetical data for illustrative purposes.

Table 2: Illustrative In Vitro Cellular Uptake of ¹³⁹Ce

Cell Line
Concentration
(µCi/mL)

Incubation Time
(hours)

Uptake (% of total
radioactivity)

HeLa 1 1 5.2 ± 0.8

HeLa 1 4 15.8 ± 2.1

A549 1 1 3.9 ± 0.6

A549 1 4 12.1 ± 1.5

Macrophages (RAW

264.7)
1 1 25.4 ± 3.2

Macrophages (RAW

264.7)
1 4 55.9 ± 5.8
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Data are presented as mean ± standard deviation for n=3 replicates. This is hypothetical data

for illustrative purposes.

Experimental Protocols
These protocols are based on general best practices for radiotracer studies and should be

adapted to specific experimental needs and institutional safety guidelines.

Protocol 1: In Vivo Biodistribution of ¹³⁹Ce in a Rodent
Model
This protocol outlines the procedure for determining the distribution and clearance of ¹³⁹Ce in a

rodent model.[3][4][5][6]

Materials:

Cerium-139 in a sterile, injectable form (e.g., ¹³⁹CeCl₃ in 0.5 N HCl, available from the DOE

Isotope Program).[1][2]

Healthy rodents (e.g., mice or rats of a specific strain, age, and sex).

Anesthetic (e.g., isoflurane, ketamine/xylazine).

Syringes and needles for injection.

Gamma counter for radioactivity measurement.

Dissection tools.

Tubes for organ collection.

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses.

Procedure:

Dose Preparation:

Thaw the ¹³⁹Ce stock solution.
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Dilute the stock solution with sterile saline to the desired concentration for injection. The

final injection volume should be appropriate for the animal model (e.g., 100-200 µL for a

mouse).

Prepare a standard of the injection solution for later use in the gamma counter to calculate

the injected dose.

Animal Handling and Injection:

Acclimatize animals to the housing conditions for at least one week before the experiment.

Anesthetize the animal.

Inject a known amount of the ¹³⁹Ce solution intravenously (e.g., via the tail vein). Record

the exact time of injection and the injected volume.

Time Points and Euthanasia:

At predetermined time points post-injection (e.g., 1, 4, 24, 48, 72 hours), euthanize the

animals using an approved method.

Organ and Tissue Collection:

Immediately following euthanasia, perform a systemic dissection.

Collect blood via cardiac puncture.

Carefully dissect and collect major organs and tissues of interest (e.g., liver, spleen,

kidneys, lungs, heart, brain, bone, muscle, etc.).

Place each organ/tissue in a pre-weighed tube.

Radioactivity Measurement:

Weigh each tube containing the organ/tissue to determine the wet weight.

Measure the radioactivity in each sample using a gamma counter, along with the prepared

standard.
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Data Analysis:

Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ.

The formula for calculation is: %ID/g = (Counts per minute in organ / Net injected counts

per minute) / Organ weight (g) * 100

Protocol 2: In Vitro Cellular Uptake of ¹³⁹Ce
This protocol describes the measurement of ¹³⁹Ce uptake in cultured cells.

Materials:

Cerium-139 in a sterile solution.

Cultured cells of interest.

Cell culture medium and supplements.

Multi-well plates (e.g., 24-well plates).

Incubator (37°C, 5% CO₂).

Phosphate-buffered saline (PBS).

Cell lysis buffer.

Gamma counter.

Microplate reader or hemocytometer for cell counting.

Procedure:

Cell Seeding:

Seed cells in a multi-well plate at a known density and allow them to adhere and grow

overnight.

Tracer Incubation:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b14706780/docs?utm_src=pdf-body#application-notes-and-protocols-for-cerium-139-tracer-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14706780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare the ¹³⁹Ce working solution by diluting the stock in cell culture medium to the

desired final concentration.

Remove the old medium from the cells and replace it with the ¹³⁹Ce-containing medium.

Incubate the cells for various time points (e.g., 15, 30, 60, 120 minutes).

Washing and Lysis:

At each time point, remove the radioactive medium.

Wash the cells three times with ice-cold PBS to remove extracellular ¹³⁹Ce.

Add cell lysis buffer to each well to lyse the cells and release the intracellular contents.

Radioactivity Measurement:

Collect the lysate from each well.

Measure the radioactivity in the cell lysate using a gamma counter.

Data Analysis:

Determine the total amount of radioactivity added to each well.

Calculate the percentage of uptake: % Uptake = (Counts per minute in lysate / Total

counts per minute added to the well) * 100

Normalize the uptake to the number of cells or protein concentration if desired.

Mandatory Visualizations
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Caption: Workflow for an in vivo biodistribution study using Cerium-139.
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Caption: Workflow for an in vitro cellular uptake study using Cerium-139.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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